Cas no 1251558-97-0 (N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide)

• Product Name: N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide
• CAS No: 1251558-97-0
• MF: C₂₁H₁₅N₅OS
• MW: 385.441702127457
• CID: 5969446
• PubChem ID: 49670097
• Update Time: 2025-06-11

N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide
• N-(9H-fluoren-2-yl)-2-(pyrimidin-2-ylamino)-1,3-thiazole-4-carboxamide
• F6039-0207
• VU0530297-1
• 1251558-97-0
• N-(9H-fluoren-2-yl)-2-[(pyrimidin-2-yl)amino]-1,3-thiazole-4-carboxamide
• N-(9H-fluoren-2-yl)-2-(pyrimidin-2-ylamino)thiazole-4-carboxamide
• AKOS024530043

• Inchi： 1S/C21H15N5OS/c27-19(18-12-28-21(25-18)26-20-22-8-3-9-23-20)24-15-6-7-17-14(11-15)10-13-4-1-2-5-16(13)17/h1-9,11-12H,10H2,(H,24,27)(H,22,23,25,26)
• InChI Key： DHCQMSULFARMNE-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC3C4=C(CC=3C=2)C=CC=C4)=O)N=C1NC1=NC=CC=N1

Computed Properties

• Exact Mass: 385.09973129g/mol
• Monoisotopic Mass: 385.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide

Recent Advances in the Study of N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS: 1251558-97-0)

The compound N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide (CAS: 1251558-97-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and click chemistry, to improve the yield and purity of the compound. These efforts have resulted in the development of analogs with improved solubility and bioavailability, which are critical for in vivo applications.

In terms of biological activity, N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide has demonstrated promising results in preclinical models. Studies have shown that the compound exhibits potent inhibitory effects against specific kinase targets, which are implicated in various cancers and inflammatory diseases. For instance, it has been reported to selectively inhibit the activity of protein kinases involved in cell proliferation and survival pathways, making it a potential candidate for targeted therapy.

Mechanistic studies have further revealed that the compound interacts with the ATP-binding site of target kinases, thereby disrupting their catalytic activity. Structural-activity relationship (SAR) analyses have identified key functional groups within the molecule that contribute to its binding affinity and selectivity. These insights have guided the design of second-generation analogs with enhanced potency and reduced off-target effects.

In addition to its kinase inhibitory properties, N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Recent in vitro and in vivo studies have demonstrated its ability to modulate inflammatory cytokine production and suppress NF-κB signaling, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further research. Ongoing studies are exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations and improve the compound's clinical potential.

In conclusion, N-(9H-fluoren-2-yl)-2-(pyrimidin-2-yl)amino-1,3-thiazole-4-carboxamide represents a promising scaffold for the development of novel therapeutics targeting kinase-dependent diseases and inflammatory disorders. Continued research efforts are expected to yield valuable insights into its mechanism of action and therapeutic applications, paving the way for its eventual translation into clinical use.